6-Cyano-3-phenylbenzofuran
Cat. No. B8475513
M. Wt: 219.24 g/mol
InChI Key: JXCHDDZLSKXHNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04124603
Procedure details
A mixture of 54.7 g of 6-cyano-3-phenylbenzofuran, 200 ml of acetic acid and 100 ml of hydrochloric acid is heated to its reflux temperature and maintained at reflux for about 20 hours. An additional 100 ml of hydrochloric acid is added and the mixture is refluxed further for about 27 hours. The reaction mixture is then added to water and the aqueous solution is extracted with diethyl ether. The ether layer is extracted with dilute sodium hydroxide solution. The basic aqueous solution is acidified with 6N hydrochloric acid and the solid precipitate is collected by filtration. The solid is recrystallized from aqueous ethanol to provide 3-phenyl-6-benzofurancarboxylic acid, m.p. 160°-170° C.
Identifiers
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REACTION_CXSMILES
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C(C1[CH:17]=[CH:16][C:6]2[C:7]([C:10]3[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=3)=[CH:8][O:9][C:5]=2[CH:4]=1)#N.[C:18]([OH:21])(=[O:20])[CH3:19].Cl>O>[C:10]1([C:7]2[C:6]3[CH:16]=[CH:17][C:19]([C:18]([OH:21])=[O:20])=[CH:4][C:5]=3[O:9][CH:8]=2)[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=1
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Inputs
Step One
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Name
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Quantity
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54.7 g
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Type
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reactant
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Smiles
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C(#N)C1=CC2=C(C(=CO2)C2=CC=CC=C2)C=C1
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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Cl
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated to its
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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reflux temperature
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintained
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for about 20 hours
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Duration
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20 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture is refluxed further for about 27 hours
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Duration
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27 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous solution is extracted with diethyl ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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The ether layer is extracted with dilute sodium hydroxide solution
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FILTRATION
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Type
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FILTRATION
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Details
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the solid precipitate is collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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The solid is recrystallized from aqueous ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C1=COC2=C1C=CC(=C2)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
